Cas no 2102412-17-7 (tert-butyl (3R)-3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 2102412-17-7
• MF: C₁₁H₂₀FNO₃
• MW: 233.279807090759
• MDL: MFCD30723484
• CID: 4637275
• PubChem ID: 96068266
• Update Time: 2025-11-02

tert-butyl (3R)-3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3r)-3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-fluoro-3-(hydroxymethyl)-, 1,1-dimethylethyl ester, (3R)-
• AS-53999
• CS-0048575
• TERT-BUTYL(3R)-3-FLUORO-3-(HYDROXYMETHYL)PIPERIDINE-1-CARBOXYLATE
• P17385
• (3R)-1-Boc-3-fluoro-3-(hydroxymethyl)piperidine
• 2102412-17-7
• t-Butyl (3R)-3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate
• MFCD30723484
• SCHEMBL21216433
• AKOS037644569
• tert-butyl (3R)-3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate

• MDL： MFCD30723484
• Inchi： 1S/C11H20FNO3/c1-10(2,3)16-9(15)13-6-4-5-11(12,7-13)8-14/h14H,4-8H2,1-3H3/t11-/m1/s1
• InChI Key： QBQOPNYILDXCBJ-LLVKDONJSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@](F)(CO)C1

Computed Properties

• Exact Mass: 233.14272166g/mol
• Monoisotopic Mass: 233.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (3R)-3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate

tert-butyl (3R)-3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2102412-17-7): A Versatile Building Block in Modern Organic Synthesis

The tert-butyl (3R)-3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2102412-17-7) is a highly valuable chiral intermediate in pharmaceutical and fine chemical synthesis. This compound, characterized by its fluorinated piperidine backbone and hydroxymethyl functionality, has garnered significant attention due to its role in the development of bioactive molecules. Researchers and industry professionals frequently search for fluorinated piperidine derivatives and chiral building blocks, making this compound a subject of interest in drug discovery and material science.

One of the key structural features of tert-butyl (3R)-3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate is its stereocenter at the 3-position, which introduces chirality—a critical factor in the design of enantioselective drugs. The presence of the fluoro substituent enhances metabolic stability and bioavailability, a property highly sought after in modern medicinal chemistry. The tert-butyloxycarbonyl (Boc) protecting group further ensures stability during synthetic transformations, making it a preferred choice for multi-step syntheses.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in pharmaceuticals, agrochemicals, and advanced materials. The tert-butyl (3R)-3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate serves as a precursor in the synthesis of CNS-targeting drugs, enzyme inhibitors, and protease modulators. Its compatibility with cross-coupling reactions and nucleophilic substitutions makes it a versatile reagent in combinatorial chemistry.

From an industrial perspective, the scalable synthesis of tert-butyl (3R)-3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate has been optimized to meet the growing needs of contract research organizations (CROs) and active pharmaceutical ingredient (API) manufacturers. The compound’s high purity and consistent stereochemical integrity ensure reproducibility in downstream applications, addressing a common pain point in process chemistry.

Environmental and regulatory considerations also play a role in the adoption of this compound. Unlike some traditional fluorinating agents, tert-butyl (3R)-3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate is designed to minimize hazardous byproducts, aligning with the principles of green chemistry. This aspect resonates with the increasing focus on sustainable synthesis and reduced environmental impact in chemical manufacturing.

Looking ahead, the tert-butyl (3R)-3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate is poised to remain a critical tool in the toolkit of synthetic chemists. Its applications in peptide mimetics, bioconjugation, and ligand design continue to expand, fueled by advancements in catalytic fluorination and asymmetric synthesis. For researchers exploring fluorine-containing bioactive molecules, this compound offers a reliable and efficient starting point.

In summary, the tert-butyl (3R)-3-fluoro-3-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 2102412-17-7) exemplifies the intersection of chirality, fluorine chemistry, and synthetic versatility. Its role in drug discovery and material science underscores its importance in contemporary organic synthesis, making it a compound of enduring relevance in both academic and industrial settings.